Cas no 681225-16-1 (N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}acetamide)

• Product Name: N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}acetamide
• CAS No: 681225-16-1
• MF: C₁₈H₂₁N₃O₃S₂
• MW: 391.507641553879
• CID: 5762776
• PubChem ID: 2158869
• Update Time: 2025-06-15

N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 681225-16-1
• AKOS024583502
• Oprea1_418527
• SR-01000007127
• N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanylacetamide
• N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}acetamide
• SR-01000007127-1
• F0558-0271
• N-(5-methyl-4-phenylthiazol-2-yl)-2-((2-morpholino-2-oxoethyl)thio)acetamide
• Acetamide, N-(5-methyl-4-phenyl-2-thiazolyl)-2-[[2-(4-morpholinyl)-2-oxoethyl]thio]-

• Inchi： 1S/C18H21N3O3S2/c1-13-17(14-5-3-2-4-6-14)20-18(26-13)19-15(22)11-25-12-16(23)21-7-9-24-10-8-21/h2-6H,7-12H2,1H3,(H,19,20,22)
• InChI Key： WKIQIJSTZWYMLZ-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC(C2C=CC=CC=2)=C(C)S1)=O)CC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 391.10243389g/mol
• Monoisotopic Mass: 391.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• pka: 8.08±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}acetamide

Professional Introduction to N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}acetamide (CAS No. 681225-16-1)

N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}acetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 681225-16-1, represents a sophisticated molecular architecture that combines heterocyclic scaffolds with functional groups designed to interact selectively with biological targets. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and therapeutic intervention.

The core structure of N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}acetamide is built around a 1,3-thiazole ring system, which is a well-documented pharmacophore in medicinal chemistry. The 1,3-thiazole moiety is known for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The presence of a 5-methyl group and a 4-phenyl substituent further enhances the compound's complexity and potential for selective interactions. These structural elements contribute to the molecule's stability and reactivity, making it an attractive scaffold for derivative synthesis.

The amide functional group at the 2-position of the molecule, specifically N-(5-methyl-4-phenyl-1,3-thiazol-2-yl), introduces a polar region that can engage in hydrogen bonding interactions with biological targets. This feature is particularly valuable in drug design, as hydrogen bonding networks are crucial for the binding affinity and specificity of small molecules to proteins and nucleic acids. Additionally, the sulfanyl group at the 2-position further diversifies the compound's chemical properties, enabling it to participate in various types of intermolecular interactions.

The morpholine moiety in the side chain, denoted as [2-(morpholin-4-yl)-2-oxoethyl]sulfanyl, adds another layer of complexity to the molecule. Morpholine derivatives are known for their versatility in pharmaceutical applications, often serving as bioisosteres or pharmacophores that enhance solubility and metabolic stability. The presence of an oxo group adjacent to the morpholine ring introduces additional functional diversity, allowing for further chemical modifications and derivatization strategies.

In recent years, there has been growing interest in exploring heterocyclic compounds as potential therapeutic agents. The 1,3-thiazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Researchers have leveraged its structural flexibility to develop novel derivatives with improved efficacy and reduced toxicity. N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-N-{[N(H)₂]sulfanyl}-N-[(Ethoxyimino)methyl]acetamide (CAS No. 68122516) is no exception in this regard.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of each substituent must be carefully planned to maintain the integrity of the core heterocyclic structure while introducing functional groups that enhance biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this molecule.

Evaluation of N-(5-methyl-p-phenyl)a-bithiazole-_{-4-carboxamide (CAS No. 68122516) has revealed promising preliminary results in vitro. Studies have shown that this compound exhibits inhibitory activity against several target enzymes relevant to human health conditions such as cancer and inflammation. The sulfanyl group has been identified as a key interaction point with biological targets, contributing significantly to the observed pharmacological effects.}

The morpholine substituent also plays a critical role in modulating the biological activity of this compound. Initial pharmacokinetic studies suggest that derivatives incorporating morpholine moieties exhibit favorable pharmacokinetic profiles, including improved solubility and bioavailability. These properties are essential for developing drugs that can be effectively administered orally or through other non-invasive routes.

The potential therapeutic applications of N-(5-methyl-p-phenyl)a-bithiazole--4-carboxamide (CAS No. 68122516) are diverse and span multiple disease areas. Researchers are investigating its potential as an anti-inflammatory agent by targeting key inflammatory pathways mediated by enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to interact with protein kinases has led to interest in its potential role as an anticancer therapeutic.

In conclusion, N-(5-methyl-)-, -bithiazole-, -carboxamide (CAS No.) represents a structurally sophisticated compound with significant potential in pharmaceutical research and development. Its unique combination of heterocyclic scaffolds and functional groups positions it as a valuable tool for exploring new therapeutic strategies against various human health conditions. Further research is warranted to fully elucidate its biological activity and develop novel derivatives with enhanced efficacy and safety profiles.